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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical certification of
PCB118-13C12, a 13C-labeled internal standard for the quantitation of Polychlorinated
Biphenyls (PCBs). This document outlines the typical specifications, detailed experimental
methodologies for analysis, and relevant workflows for its application in research and drug
development.

Quantitative Data Summary

The following tables summarize the key quantitative data typically found on a Certificate of
Analysis for PCB118-13C12. These values are representative of a high-purity standard used
for trace analysis.

Table 1: Compound Identification and Physical Properties
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Parameter

Value

Compound Name

2,3',4,4' 5-Pentachlorobiphenyl-13C12

IUPAC Name 2,3,4,4'5-Pentachlorobiphenyl-13C12
CAS Number 104130-40-7
Molecular Formula 13C12HsCls

Molecular Weight 338.35 g/mol [1]
Appearance Solution
Solvent Nonane or Isooctane

Table 2: Analytical Specifications

Parameter Specification
Concentration 40 * 2 pg/mL[1]
Chemical Purity > 98%[1]
Isotopic Enrichment >99% 13C

Storage Condition

Room temperature, protected from light and

moisture[1]

Experimental Protocols

The analysis of PCB118-13C12, both for certification and for its use as an internal standard,

typically involves Gas Chromatography-Mass Spectrometry (GC-MS). The following sections

detail the common experimental protocols.

Sample Preparation for Analysis

As PCB118-13C12 is often supplied in a solvent, direct injection is common for the analysis of

the standard itself. When used as an internal standard for sample analysis (e.g., in

environmental or biological matrices), a more complex sample preparation is required.
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A typical solid phase extraction (SPE) or liquid-liquid extraction (LLE) is employed to isolate
PCBs from the sample matrix. The 13C-labeled internal standard is spiked into the sample at
the beginning of the extraction process to account for any loss of analyte during sample
preparation and analysis. This is a critical step in the isotope dilution quantitation method.[2][3]

Gas Chromatography-Mass Spectrometry (GC-MS/MS)
Analysis

GC-MS, particularly with a triple quadrupole mass spectrometer (GC-MS/MS), is the method of
choice for the sensitive and selective analysis of PCBs.[2][3][4]

Instrumentation:
e Gas Chromatograph: Agilent 8890 GC, Thermo Scientific TRACE 1310 GC, or equivalent.

e Mass Spectrometer: Agilent 5977B GC/MSD, Thermo Scientific TSQ 9610 Triple Quadrupole
GC-MS/MS, or equivalent.

e Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.

Instrumental Conditions:

Parameter Value
Injection Mode Splitless
Injector Temperature 250 °C

Initial 85 °C for 1 min, ramp at 40 °C/min to 305

Oven Program ]
°C, hold for 3 min

Carrier Gas Helium

lonization Mode Electron lonization (EI)

Selected lon Monitoring (SIM) or Selected

Acquisition Mode ) o
Reaction Monitoring (SRM)

MS Source Temperature 230 °C

MS Quadrupole Temperature 150 °C
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These conditions are representative and may be optimized for specific applications and
instrumentation.

Visualized Workflows and Pathways

The following diagrams illustrate the key processes involved in the use and analysis of
PCB118-13C12.
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Click to download full resolution via product page

Figure 1: General workflow for PCB analysis using a 13C-labeled internal standard.
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Figure 2: Logical relationship of isotope dilution mass spectrometry for PCB quantification.

Application and Significance

PCB118-13C12 is a crucial tool for the accurate quantification of PCB 118 and other co-eluting
PCBs in various matrices. Its use as an internal standard in isotope dilution mass spectrometry
corrects for variations in sample extraction, cleanup, and instrument response, leading to highly
accurate and precise results.[2][3] This is particularly important in environmental monitoring,
food safety analysis, and toxicological research where low detection limits and high accuracy
are paramount. The use of a 3C-labeled standard is the gold standard for regulatory methods
such as those developed by the U.S. Environmental Protection Agency (EPA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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